Cas no 28919-10-0 (Formamide,N-[(dimethylamino)methyl]-)

• Product Name: Formamide,N-[(dimethylamino)methyl]-
• CAS No: 28919-10-0
• MF: C₄H₁₀N₂O
• MW: 102.135000705719
• CID: 257273
• PubChem ID: 296236
• Update Time: 2025-07-15

Formamide,N-[(dimethylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• Formamide,N-[(dimethylamino)methyl]-
• N-[(dimethylamino)methyl]formamide
• AC1L6PU1
• Dimethyl-formamidomethyl-amin
• formylaminomethyldimethylamine
• N-(dimethylaminomethyl)formamide
• NSC166156
• 28919-10-0
• SCHEMBL1315399
• DTXSID60304531
• AKOS006352931
• NSC-166156

• Inchi： 1S/C4H10N2O/c1-6(2)3-5-4-7/h4H,3H2,1-2H3,(H,5,7)
• InChI Key： CROGALREXHDXDE-UHFFFAOYSA-N
• SMILES： O=CNCN(C)C

Computed Properties

• Exact Mass: 102.0794
• Monoisotopic Mass: 102.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 53.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34

Additional information on Formamide,N-[(dimethylamino)methyl]-

Formamide, N-[(dimethylamino)methyl]- (CAS No. 28919-10-0): A Versatile Intermediate in Modern Chemical Biology

Formamide, N-[(dimethylamino)methyl]-, identified by the CAS number 28919-10-0, is a significant compound in the realm of chemical biology and pharmaceutical research. This intermediate, characterized by its unique structural framework, has garnered considerable attention due to its multifaceted applications in drug development, synthetic chemistry, and biomolecular interactions.

The molecular structure of Formamide, N-[(dimethylamino)methyl]- consists of a formamide backbone substituted with a dimethylamino methyl group. This configuration imparts remarkable reactivity and functional diversity, making it a valuable building block for constructing complex molecules. The presence of both polar and non-polar functional groups within its structure allows for versatile interactions with biological targets, thereby facilitating the design of novel therapeutic agents.

In recent years, the compound has been extensively studied for its potential in medicinal chemistry. Researchers have leveraged its structural features to develop inhibitors targeting various enzymatic pathways. For instance, studies have demonstrated its utility in creating potent inhibitors of proteases and kinases, which are critical in regulating cellular processes and implicated in numerous diseases.

One of the most compelling aspects of Formamide, N-[(dimethylamino)methyl]- is its role as a precursor in the synthesis of bioactive molecules. Its ability to undergo selective modifications enables chemists to tailor its properties for specific applications. This flexibility has been exploited in the development of small-molecule probes used to study protein-protein interactions and to modulate signaling pathways.

The compound's significance extends beyond drug discovery; it also finds applications in materials science and agrochemicals. Its structural motifs have been incorporated into polymers and coatings that exhibit enhanced durability and biodegradability. Additionally, derivatives of this compound have shown promise as intermediates in the synthesis of herbicides and fungicides, contributing to sustainable agricultural practices.

Advances in computational chemistry have further highlighted the potential of Formamide, N-[(dimethylamino)methyl]-. Molecular modeling studies have revealed insights into its binding modes with biological targets, aiding in the rational design of more effective derivatives. These computational approaches are complemented by experimental validations, which have confirmed the structural integrity and functional efficacy of synthesized analogs.

The synthesis of Formamide, N-[(dimethylamino)methyl]- involves well-established organic reactions that highlight its synthetic accessibility. Techniques such as nucleophilic substitution and condensation reactions are commonly employed to construct its core framework. The optimization of these synthetic routes has enabled large-scale production, ensuring that researchers have access to sufficient quantities for their studies.

In conclusion, Formamide, N-[(dimethylamino)methyl]- (CAS No. 28919-10-0) represents a cornerstone in modern chemical biology. Its unique structural features and versatile reactivity make it an indispensable tool for pharmaceutical innovation and material science applications. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of scientific discovery.